Cas no 1489334-45-3 (2-(Ethoxymethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(Ethoxymethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1489334-45-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5699757
• PubChem ID: 65667549
• Update Time: 2023-10-14

2-(Ethoxymethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1270114
• AKOS015007009
• 2-(ethoxymethyl)-3,4-dihydropyrimidin-4-one
• 2-(ethoxymethyl)pyrimidin-4-ol
• 1489334-45-3
• 4(3H)-Pyrimidinone, 2-(ethoxymethyl)-
• 2-(Ethoxymethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H10N2O2/c1-2-11-5-6-8-4-3-7(10)9-6/h3-4H,2,5H2,1H3,(H,8,9,10)
• InChI Key： WQKBFZSMBVYILK-UHFFFAOYSA-N
• SMILES： O(CC)CC1=NC=CC(N1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 8.49±0.40(Predicted)